Cas no 1260903-73-8 (N-(2,5-dimethoxyphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide)

N-(2,5-dimethoxyphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide is a specialized heterocyclic compound featuring a triazoloquinoxaline core with a propyl substituent and an acetamide linkage. Its structural complexity confers potential utility in medicinal chemistry, particularly as a scaffold for targeting specific biological pathways. The presence of dimethoxyphenyl and triazoloquinoxaline moieties suggests possible interactions with enzymes or receptors, making it a candidate for further pharmacological investigation. The compound’s well-defined synthesis route and purity profile enhance its suitability for research applications, including drug discovery and mechanistic studies. Its stability and solubility characteristics may also facilitate in vitro and in vivo evaluations.

N-(2,5-dimethoxyphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide structure

1260903-73-8 structure

Product Name:N-(2,5-dimethoxyphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide

CAS No:1260903-73-8

MF:C₂₂H₂₃N₅O₄

MW:421.449124574661

CID:5397098

Update Time:2025-10-16

N-(2,5-dimethoxyphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

- N-(2,5-dimethoxyphenyl)-2-(4-oxo-1-propyl-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl)acetamide
- N-(2,5-dimethoxyphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide
- Inchi： 1S/C22H23N5O4/c1-4-7-19-24-25-21-22(29)26(16-8-5-6-9-17(16)27(19)21)13-20(28)23-15-12-14(30-2)10-11-18(15)31-3/h5-6,8-12H,4,7,13H2,1-3H3,(H,23,28)
- InChI Key： FVGYHTJDIOEFKG-UHFFFAOYSA-N
- SMILES： C(NC1=CC(OC)=CC=C1OC)(=O)CN1C2=C(N3C(CCC)=NN=C3C1=O)C=CC=C2

N-(2,5-dimethoxyphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3411-6610-2μmol	N-(2,5-dimethoxyphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide	1260903-73-8	2μmol	$57.0	2023-09-10
Life Chemicals	F3411-6610-5μmol	N-(2,5-dimethoxyphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide	1260903-73-8	5μmol	$63.0	2023-09-10
Life Chemicals	F3411-6610-10μmol	N-(2,5-dimethoxyphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide	1260903-73-8	10μmol	$69.0	2023-09-10
Life Chemicals	F3411-6610-20μmol	N-(2,5-dimethoxyphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide	1260903-73-8	20μmol	$79.0	2023-09-10
Life Chemicals	F3411-6610-1mg	N-(2,5-dimethoxyphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide	1260903-73-8	1mg	$54.0	2023-09-10
Life Chemicals	F3411-6610-2mg	N-(2,5-dimethoxyphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide	1260903-73-8	2mg	$59.0	2023-09-10
Life Chemicals	F3411-6610-3mg	N-(2,5-dimethoxyphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide	1260903-73-8	3mg	$63.0	2023-09-10
Life Chemicals	F3411-6610-4mg	N-(2,5-dimethoxyphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide	1260903-73-8	4mg	$66.0	2023-09-10
Life Chemicals	F3411-6610-5mg	N-(2,5-dimethoxyphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide	1260903-73-8	5mg	$69.0	2023-09-10
Life Chemicals	F3411-6610-10mg	N-(2,5-dimethoxyphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide	1260903-73-8	10mg	$79.0	2023-09-10

N-(2,5-dimethoxyphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide Related Literature

1. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
2. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
3. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
4. Excellent electrochemical performance of LiFe0.4Mn0.6PO4 microspheres produced using a double carbon coating process†

Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
5. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932

Related Categories

Additional information on N-(2,5-dimethoxyphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide

Comprehensive Overview of N-(2,5-dimethoxyphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide (CAS No. 1260903-73-8)

The compound N-(2,5-dimethoxyphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide, identified by its CAS No. 1260903-73-8, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure combines a triazoloquinoxaline core with a dimethoxyphenyl acetamide moiety, making it a subject of interest for drug discovery and molecular studies. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors due to its unique pharmacophore.

In recent years, the demand for novel heterocyclic compounds like N-(2,5-dimethoxyphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide has surged, driven by advancements in precision medicine and computational drug design. This compound’s structural features align with trends in small-molecule therapeutics, particularly in oncology and neurology. Its triazole and quinoxaline rings are known to interact with biological targets, prompting investigations into its potential as a kinase inhibitor or GPCR modulator.

From a synthetic chemistry perspective, the preparation of CAS No. 1260903-73-8 involves multi-step organic reactions, including cyclization and amide coupling. The presence of the propyl substituent on the triazole ring enhances lipophilicity, which is critical for membrane permeability in drug candidates. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its purity and confirming its complex structure.

The compound’s relevance extends to academic research and industrial R&D, where it is often cited in patents related to central nervous system (CNS) disorders and inflammatory pathways. Its mechanism of action, though not fully elucidated, is hypothesized to involve modulation of cell signaling pathways, a hot topic in biomedical science. This aligns with frequent searches for "triazoloquinoxaline derivatives" and "acetamide-based bioactive molecules" in scientific databases.

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) studies of N-(2,5-dimethoxyphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide are limited but crucial for its development. Researchers are leveraging in silico modeling to predict its pharmacokinetic properties, addressing common queries about "drug-likeness" and "molecular docking". The compound’s logP and hydrogen bonding capacity suggest moderate solubility, a key consideration for formulation.

In summary, CAS No. 1260903-73-8 exemplifies the intersection of medicinal chemistry and molecular biology. Its structural complexity and potential therapeutic applications make it a compelling candidate for further study, particularly in the context of personalized medicine and targeted therapy. As the scientific community continues to explore its properties, this compound may emerge as a cornerstone in the development of next-generation bioactive agents.